Cas no 72522-42-0 ((1S)-2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol
• CAS No: 72522-42-0
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD18825481
• CID: 549741
• PubChem ID: 781597
• Update Time: 2025-11-01

(1S)-2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3-nitro-a-(trifluoromethyl)-, (aS)-
• Benzenemethanol,3-nitro-a-(trifluoromethyl)-, (S)- (9CI)
• Benzenemethanol, 3-nitro-alpha-(trifluoromethyl)-, (S)- (9CI)
• (1S)-2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol
• (1S)-2,2,2-trifluoro-1-(3-nitrophenyl)ethanol
• EN300-1931223
• (alphaS)-3-Nitro-alpha-(trifluoromethyl)benzenemethanol
• DTXSID601243225
• 72522-42-0

• MDL： MFCD18825481
• Inchi： 1S/C8H6F3NO3/c9-8(10,11)7(13)5-2-1-3-6(4-5)12(14)15/h1-4,7,13H/t7-/m0/s1
• InChI Key： BCYCXBDVLORUCU-ZETCQYMHSA-N
• SMILES： FC([C@H](C1C=CC=C(C=1)[N+](=O)[O-])O)(F)F

Computed Properties

• Exact Mass: 221.03
• Monoisotopic Mass: 221.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (1S)-2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol

Introduction to (1S)-2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol (CAS No. 72522-42-0)

The compound (1S)-2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol, identified by its CAS number 72522-42-0, is a significant molecule in the field of chemical and pharmaceutical research. This chiral alcohol features a trifluoromethyl group and a nitrophenyl moiety, making it a versatile intermediate in organic synthesis and a potential candidate for various biochemical applications. The stereochemistry at the carbon center, specifically the (1S) configuration, adds an extra layer of complexity and interest to its study.

In recent years, the demand for specialized organic compounds with tailored functionalities has surged, particularly in the development of novel pharmaceuticals and agrochemicals. The presence of both the trifluoromethyl group and the nitrophenyl group in (1S)-2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol makes it a valuable building block for constructing more complex molecules. The trifluoromethyl group is known for its ability to enhance metabolic stability and binding affinity, while the nitrophenyl group can serve as a pharmacophore or a handle for further chemical modifications.

The synthesis of this compound involves intricate steps that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and enantioselective catalysis, are often employed to achieve the desired (1S) configuration. These techniques not only highlight the synthetic prowess but also underscore the importance of chiral purity in pharmaceutical applications.

Recent studies have demonstrated the utility of (1S)-2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol in the development of bioactive molecules. For instance, researchers have explored its role as a precursor in the synthesis of kinase inhibitors, which are critical in targeting various forms of cancer. The trifluoromethyl group's electron-withdrawing nature can influence the electronic properties of adjacent functional groups, thereby modulating biological activity. Additionally, the nitrophenyl moiety can engage in hydrogen bonding interactions with biological targets, enhancing binding affinity.

Another area where this compound has shown promise is in the field of materials science. The unique combination of fluorine atoms and aromatic rings can impart specific properties to materials designed for optoelectronic applications. For example, derivatives of (1S)-2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol have been investigated as components in organic light-emitting diodes (OLEDs) due to their ability to facilitate charge transport and emission.

The stereochemical integrity of (1S)-2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol is also crucial in its application as a chiral auxiliary or ligand in catalytic processes. Enantioselective reactions often rely on the precise interaction between a chiral catalyst and a substrate, where even minor deviations in stereochemistry can lead to significant differences in reaction outcomes. This underscores the importance of high enantiomeric purity in industrial-scale applications.

In conclusion, (1S)-2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-ol (CAS No. 72522-42-0) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further research and development. As synthetic methodologies continue to evolve, new possibilities for utilizing this compound will undoubtedly emerge, contributing to advancements in both academia and industry.